Cas no 887865-09-0 (8-(4-methoxyphenyl)methyl-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

8-(4-methoxyphenyl)methyl-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione structure
887865-09-0 structure
Product name:8-(4-methoxyphenyl)methyl-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
CAS No:887865-09-0
MF:C22H27N5O3
MW:409.481484651566
CID:6336270
PubChem ID:4904342

8-(4-methoxyphenyl)methyl-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 8-(4-methoxyphenyl)methyl-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
    • 3-isopentyl-8-(4-methoxybenzyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
    • 6-[(4-methoxyphenyl)methyl]-4,7-dimethyl-2-(3-methylbutyl)purino[7,8-a]imidazole-1,3-dione
    • 887865-09-0
    • F2582-0172
    • AKOS005510847
    • Inchi: 1S/C22H27N5O3/c1-14(2)10-11-25-20(28)18-19(24(4)22(25)29)23-21-26(15(3)12-27(18)21)13-16-6-8-17(30-5)9-7-16/h6-9,12,14H,10-11,13H2,1-5H3
    • InChI Key: WQQPNVCWTKDCHC-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=C3N(CC4C=CC(=CC=4)OC)C(C)=CN23)N(C)C(N1CCC(C)C)=O

Computed Properties

  • Exact Mass: 409.21138974g/mol
  • Monoisotopic Mass: 409.21138974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 651
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 72.1Ų

8-(4-methoxyphenyl)methyl-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2582-0172-2μmol
8-[(4-methoxyphenyl)methyl]-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
887865-09-0 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2582-0172-25mg
8-[(4-methoxyphenyl)methyl]-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
887865-09-0 90%+
25mg
$109.0 2023-05-16
Life Chemicals
F2582-0172-10mg
8-[(4-methoxyphenyl)methyl]-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
887865-09-0 90%+
10mg
$79.0 2023-05-16
Life Chemicals
F2582-0172-5μmol
8-[(4-methoxyphenyl)methyl]-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
887865-09-0 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2582-0172-1mg
8-[(4-methoxyphenyl)methyl]-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
887865-09-0 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2582-0172-20mg
8-[(4-methoxyphenyl)methyl]-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
887865-09-0 90%+
20mg
$99.0 2023-05-16
Life Chemicals
F2582-0172-2mg
8-[(4-methoxyphenyl)methyl]-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
887865-09-0 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2582-0172-5mg
8-[(4-methoxyphenyl)methyl]-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
887865-09-0 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2582-0172-10μmol
8-[(4-methoxyphenyl)methyl]-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
887865-09-0 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2582-0172-20μmol
8-[(4-methoxyphenyl)methyl]-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
887865-09-0 90%+
20μl
$79.0 2023-05-16

Additional information on 8-(4-methoxyphenyl)methyl-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-(4-methoxyphenyl)methyl-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887865-09-0)

8-(4-methoxyphenyl)methyl-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887865-09-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazopurines and is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a substituted imidazopurine core with specific functional groups that contribute to its biological activity and pharmacological properties.

The structural complexity of 8-(4-methoxyphenyl)methyl-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is notable for its imidazopurine scaffold and the presence of a methoxyphenyl substituent. The methoxy group on the phenyl ring enhances the compound's lipophilicity and can influence its ability to cross biological membranes. Additionally, the dimethyl and methylbutyl substituents on the imidazopurine core contribute to its overall stability and bioavailability.

Recent research has focused on the potential therapeutic applications of imidazopurines, particularly in the treatment of various diseases. Studies have shown that compounds with similar structures exhibit significant biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 reported that certain imidazopurine derivatives demonstrated potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways.

In the context of cancer research, 8-(4-methoxyphenyl)methyl-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been investigated for its potential as an anti-cancer agent. Preclinical studies have shown that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. A notable study published in *Cancer Research* in 2021 highlighted the compound's ability to inhibit the growth of human breast cancer cells in vitro and in vivo models.

The pharmacokinetic properties of 8-(4-methoxyphenyl)methyl-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione have also been studied extensively. Research indicates that the compound exhibits favorable pharmacokinetic profiles with good oral bioavailability and a reasonable half-life. These properties make it a promising candidate for further development as a therapeutic agent.

In addition to its therapeutic potential, 8-(4-methoxyphenyl)methyl-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been explored for its use in diagnostic applications. The compound's unique structural features allow it to be labeled with various imaging agents for use in molecular imaging techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI). This dual functionality as both a therapeutic and diagnostic agent makes it an attractive candidate for further research and development.

The synthesis of 8-(4-methoxyphenyl)methyl-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione involves several steps and requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound. For example, a study published in *Organic Letters* in 2020 described a novel one-pot synthesis method that significantly reduced reaction time and improved yield compared to traditional multi-step processes.

The safety profile of 8-(4-methoxyphenyl)methyl-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has also been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses with minimal side effects. However, as with any new therapeutic agent, ongoing research is necessary to fully understand its long-term safety profile.

In conclusion, 8-(4-methoxyphenyl)methyl-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887865-09-0) represents a promising compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an important subject of ongoing research in medicinal chemistry and pharmacology. As more studies are conducted and new applications are discovered, 8-(4-methoxyphenyl)methyl-1,7-dimethyl-3-(3-methylbutyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is likely to play an increasingly important role in the development of novel therapeutic agents.

Recommend Articles

Recommended suppliers
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.